Cas no 2171648-15-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• CAS No: 2171648-15-8
• MF: C₂₂H₂₂F₂N₂O₅
• MW: 432.417293071747
• CID: 6073598
• PubChem ID: 165552547
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• 2171648-15-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]propanoic acid
• EN300-1486890

• Inchi： 1S/C22H22F2N2O5/c23-19(24)11-18(21(29)25-10-9-20(27)28)26-22(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19H,9-12H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： YDUUBNZNJYTMPF-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 432.14967813g/mol
• Monoisotopic Mass: 432.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid

Research Brief on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid (CAS: 2171648-15-8)

In recent years, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid (CAS: 2171648-15-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has shown promising potential in peptide synthesis and drug development. The following research brief consolidates the latest findings and applications of this compound, providing insights into its synthetic utility, biological relevance, and future prospects.

The primary interest in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid stems from its role as a specialized building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino functionality, enabling selective deprotection under mild conditions, while the difluorobutanamide moiety introduces conformational constraints that can enhance peptide stability and bioactivity. Recent studies have highlighted its use in the synthesis of fluorinated peptides, which exhibit improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts.

One of the key advancements in the application of this compound is its incorporation into peptidomimetics designed to target protein-protein interactions (PPIs). Researchers have successfully utilized 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid to develop inhibitors for enzymes such as proteases and kinases, where the fluorinated side chain mimics the natural substrate's binding geometry. For instance, a 2023 study demonstrated its efficacy in the design of a potent inhibitor for the SARS-CoV-2 main protease, showcasing its versatility in antiviral drug discovery.

From a synthetic chemistry perspective, the compound's stability under standard SPPS conditions and its compatibility with a wide range of coupling reagents have made it a valuable tool for peptide chemists. Recent optimization studies have focused on improving its incorporation efficiency and reducing racemization during peptide elongation. Additionally, its utility has been extended to the synthesis of fluorinated macrocycles, which are increasingly explored as therapeutics due to their enhanced binding affinity and selectivity.

Looking ahead, the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid extends beyond peptide synthesis. Emerging research suggests its applicability in the development of fluorinated small-molecule drugs and bioconjugates. For example, its incorporation into antibody-drug conjugates (ADCs) has been explored to improve payload delivery and pharmacokinetics. Furthermore, its role in probing fluorine-protein interactions through NMR and X-ray crystallography offers new avenues for understanding molecular recognition processes.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid (CAS: 2171648-15-8) represents a versatile and innovative tool in chemical biology and pharmaceutical research. Its unique structural features and broad applicability underscore its importance in advancing peptide-based therapeutics and fluorinated drug design. Continued exploration of its synthetic and biological properties is expected to yield further breakthroughs in the coming years.